Cas no 2227758-48-5 ((3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227758-48-5
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5946921
• PubChem ID: 94425372
• Update Time: 2023-12-28

(3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-fluoro-3-methylphenyl)-3-hydroxypropanoic acid
• 2227758-48-5
• EN300-1816674

• Inchi： 1S/C10H11FO3/c1-6-4-7(2-3-8(6)11)9(12)5-10(13)14/h2-4,9,12H,5H2,1H3,(H,13,14)/t9-/m0/s1
• InChI Key： BOOWRDSMTHUTDI-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1C)[C@H](CC(=O)O)O

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids